(4-((2-isopropyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)(5-nitrofuran-2-yl)methanone

• IUPAC Name: (5-nitrofuran-2-yl)-[4-[(2-propan-2-ylimidazol-1-yl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C17H22N4O4/c1-12(2)16-18-7-10-20(16)11-13-5-8-19(9-6-13)17(22)14-3-4-15(25-14)21(23)24/h3-4,7,10,12-13H,5-6,8-9,11H2,1-2H3
• InChI Key: XXGHMOJZWCVDTP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1CC2CCN(CC2)C(=O)C3=CC=C(O3)[N+](=O)[O-]
• Molecular Formula: C17H22N4O4
• Molecular Weight: 346.4 g/mol
• CAS No.: 1334369-70-8

Description

(4-((2-isopropyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)(5-nitrofuran-2-yl)methanone is a useful research compound. Its molecular formula is C17H22N4O4 and its molecular weight is 346.387. The purity is usually 95%.
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Mechanism of Action

Target of Action

Imidazole derivatives are known to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . Nitrofuran derivatives have been used as antibacterial agents .

Mode of Action

Nitrofurans are usually bioactivated within the bacterial cell to form reactive intermediates that can damage DNA .

Biochemical Pathways

Imidazole derivatives can affect a wide range of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

Imidazole derivatives are generally well absorbed and can be metabolized in the liver .

Result of Action

Based on the activities of similar compounds, it could potentially have a range of effects, such as inhibiting bacterial growth or reducing inflammation .